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Compound of Interest

Compound Name: Siderochelin C

Cat. No.: B1197691

For researchers, scientists, and drug development professionals handling Siderochelin C,
ensuring its proper disposal is a critical component of laboratory safety and environmental
responsibility. This guide provides essential, immediate safety and logistical information,
including a step-by-step operational plan for the safe disposal of Siderochelin C, in line with
established laboratory safety protocols.

Chemical and Physical Properties

A summary of the available quantitative data for Siderochelin C is presented below. It is
important to note that comprehensive toxicological and environmental fate data for this
compound are limited, which underscores the need for cautious handling and disposal.
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Property Value Source
CAS Number 93973-61-6 [1][2]
Molecular Formula C12H15N303 [3]
Molecular Weight 249.27 g/mol [3]

(2S,4R)-4-ethyl-4-hydroxy-5-
IUPAC Name (3-hydroxypyridin-2-yl)-2,3- [3]

dihydropyrrole-2-carboxamide

Boiling Point (Predicted) 590.5 + 50.0 °C [4]

Toxicity to fish No data available

Toxicity to daphnia and other ]
o No data available
aquatic invertebrates

Toxicity to algae No data available

Persistence and degradability No data available

Bioaccumulative potential No data available

Mobility in soil No data available

Disposal Procedures

The following step-by-step guide outlines the recommended procedure for the proper disposal
of Siderochelin C. This protocol is based on general principles of laboratory chemical waste
management and specific recommendations from available safety data sheets.

Step 1: Waste Identification and Segregation

 Identify Waste: All materials contaminated with Siderochelin C, including unused product,
solutions, and contaminated labware (e.g., pipette tips, gloves, vials), must be treated as
chemical waste.

e Segregate Waste: Do not mix Siderochelin C waste with other waste streams unless
compatibility has been confirmed. Keep solid and liquid waste in separate, clearly labeled
containers.
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Step 2: Containerization and Labeling

o Select Appropriate Containers: Use chemically resistant, leak-proof containers for waste
collection. Ensure the container material is compatible with Siderochelin C and any solvents
used.

o Label Containers Clearly: Affix a hazardous waste label to each container. The label must
include:

o The words "Hazardous Waste"

The full chemical name: "Siderochelin C"

[e]

The CAS number: "93973-61-6"

[e]

o

The primary hazards associated with the chemical (if known).

[¢]

The accumulation start date (the date the first drop of waste is added to the container).

o

The name and contact information of the generating laboratory or researcher.

Step 3: Storage of Chemical Waste

» Designated Storage Area: Store waste containers in a designated satellite accumulation area
(SAA) that is at or near the point of generation.

o Secondary Containment: Place waste containers in a secondary containment bin or tray to
prevent the spread of material in case of a leak or spill.

o Keep Containers Closed: Waste containers must be kept securely closed at all times, except
when adding waste.

Step 4: Final Disposal
The recommended final disposal methods for Siderochelin C are as follows:
o Licensed Chemical Destruction Plant: The primary recommended disposal method is to send

the waste to a licensed and certified chemical destruction facility. This ensures that the
compound is destroyed in a controlled and environmentally sound manner.
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» Controlled Incineration: An alternative is controlled incineration with flue gas scrubbing. This
process must be carried out in a permitted hazardous waste incinerator to ensure complete
combustion and to capture any potentially harmful byproducts.

Crucially, do not discharge Siderochelin C or its containers to sewer systems.

Step 5: Disposal of Contaminated Packaging

o Triple Rinse: Empty containers that held Siderochelin C should be triple rinsed with a
suitable solvent. The rinsate must be collected and disposed of as hazardous chemical
waste.

o Render Unusable: After triple rinsing, puncture the container to make it unusable for other
purposes.

» Dispose of as Solid Waste: Once decontaminated, the container can typically be disposed of
in a sanitary landfill, in accordance with local regulations. Combustible packaging materials
may be incinerated in a controlled manner.

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of
Siderochelin C.

Caption: Decision workflow for the proper disposal of Siderochelin C waste.

By adhering to these procedures, laboratory professionals can ensure the safe and compliant
disposal of Siderochelin C, minimizing risks to personnel and the environment. Always consult
your institution's Environmental Health and Safety (EHS) department for specific guidance and
to ensure compliance with all local, state, and federal regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Proper Disposal of Siderochelin C: A Guide for
Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1197691#siderochelin-c-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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